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Molecular Mechanism of ASM-Induced SAR

ASM mimics salicylic acid, activating a defense signaling cascade crucial for establishing SAR. The core

mechanism involves a concerted action of SA and NHP, leading to transcriptional reprogramming in distal

tissues [1] [2].
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ASM-Induced SAR Signaling Pathway
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ASM triggers a systemic defense pathway via SA and NHP [1] [2].

Core Experimental Evidence

Key findings on ASM-induced antiviral SAR come from studies in Arabidopsis thaliana using Plantago

asiatica mosaic virus (PIAMV) [1] [2].

Key Findings from Local ASM Application
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Experimental Factor Observation /| Outcome Biological Significance

Treatment Suppression in distal, untreated leaves  Confirms true systemic effect;

Specificity at 1 dpt; not at 3 dpt [1] [2]. indicates the induced state is
transient.

Viral Accumulation Significant reduction in fluorescent Demonstrates ASM induces
infection spots & viral RNA (RT-gPCR) functional antiviral resistance, not
in distal leaves at 1 dpt [1] [2]. just symptom reduction.

Gene Expression Upregulation of PR1, SID2 (ICS1),and  Confirms activation of the SAR-
ALD1 in distal leaves at 1 dpt [1] [2]. associated transcriptional

program systemically.

Mutant Studies Loss of viral suppression in distal Genetically validates the
(sid2, fmol, nprl- leaves after local ASM application [1] dependency on SA, NHP, and
1) [2]. NPR1.
NHP Application Local NHP treatment suppresses Provides direct evidence that NHP is
PIAMYV infection in distal leaves [1] [2]. a sufficient mobile signal for
antiviral SAR.

The experimental workflow below visualizes the critical local application and distal challenge design that

demonstrates true SAR:

Experimental Workflow for Local ASM Application
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Local ASM application and distal challenge design [1] [2].
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Practical Application and Formulations

ASM is a plant activator marketed under trade names like Actigard and Bion. It induces resistance against
various pathogens in crops including cereals, grapes, pome fruits, and vegetables [3]. It is typically applied
as a foliar spray (WG or EC formulations) or seed treatment (FS formulations) [3]. Its effect is primarily

protective, and it is often mixed with partners like triazoles or fludioxonil [3].

Key Takeaways for Researchers

¢ Novel Antiviral Confirmation: This research provides clear evidence that the SA-NHP pathway,
well-known for antibacterial SAR, is also effective against viruses [1] [2].

e Temporal Dynamics: The 1-day efficacy window is critical for designing experiments or field
applications, highlighting a defined priming period [1].

¢ Genetic Toolkit: The use of Arabidopsis mutants (sid2, fmol, nprl-1) offers a robust model for
dissecting this pathway [1] [2].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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